molecular formula C11H22N2O4S B6177796 tert-butyl (3S)-3-(ethylsulfamoyl)pyrrolidine-1-carboxylate CAS No. 2567489-65-8

tert-butyl (3S)-3-(ethylsulfamoyl)pyrrolidine-1-carboxylate

Cat. No. B6177796
CAS RN: 2567489-65-8
M. Wt: 278.4
InChI Key:
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Description

Tert-butyl (3S)-3-(ethylsulfamoyl)pyrrolidine-1-carboxylate (tBESP) is a newly synthesized compound that has the potential to be a powerful tool in scientific research. It is a cyclic amide derivative of pyrrolidine, a five-membered ring structure with an amide group at the end. tBESP is a colorless solid that is insoluble in water, but soluble in organic solvents. It has a melting point of 125-127 °C.

Scientific Research Applications

TBESP has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, including drugs and other biologically active molecules. It has also been used as a catalyst in organic synthesis, as well as a ligand in coordination chemistry. In addition, tBESP has been used as a chiral auxilliary in asymmetric synthesis.

Mechanism of Action

TBESP acts as an inhibitor of enzymes and other proteins. It binds to the active site of the enzyme or protein, preventing the substrate from binding and thus inhibiting its activity. This mechanism of action is important in the study of biochemical and physiological processes, as it allows researchers to study the effects of inhibition of certain enzymes or proteins.
Biochemical and Physiological Effects
tBESP has been used in a variety of biochemical and physiological studies. It has been used to study the effects of inhibition of various enzymes and proteins, as well as to study the effects of inhibition of various hormones and other signaling molecules. In addition, tBESP has been used to study the effects of inhibition of various metabolic pathways, as well as to study the effects of inhibition of various cellular processes.

Advantages and Limitations for Lab Experiments

The main advantage of using tBESP in laboratory experiments is its high specificity. tBESP is highly specific in its inhibition of enzymes and other proteins, allowing researchers to study the effects of inhibition of specific enzymes or proteins. However, tBESP also has some limitations. It is insoluble in water, which can limit its use in certain experiments. In addition, tBESP can be toxic at high concentrations, so it must be handled with care.

Future Directions

The future of tBESP research is very promising. It has the potential to be used in a wide range of applications, including drug design and development, as well as in the study of metabolic pathways and cellular processes. In addition, tBESP could be used in the development of new and improved catalysts and ligands, as well as in the synthesis of new and improved drugs. Finally, tBESP could be used in the development of new and improved diagnostic and therapeutic agents.

Synthesis Methods

TBESP can be synthesized by a multi-step process. The first step involves the reaction of ethylsulfamoyl chloride with pyrrolidine in the presence of a base such as sodium hydroxide to form the amide intermediate. The second step involves the reaction of the amide intermediate with tert-butyl bromide in the presence of a base to form tBESP. The final step involves the purification of the compound by recrystallization.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (3S)-3-(ethylsulfamoyl)pyrrolidine-1-carboxylate involves the reaction of tert-butyl (3S)-3-hydroxypyrrolidine-1-carboxylate with ethylsulfamoyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl (3S)-3-hydroxypyrrolidine-1-carboxylate", "ethylsulfamoyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add base to a solution of tert-butyl (3S)-3-hydroxypyrrolidine-1-carboxylate in a suitable solvent (e.g. dichloromethane).", "Slowly add ethylsulfamoyl chloride to the reaction mixture while stirring.", "Allow the reaction to proceed at room temperature for several hours.", "Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the desired product as a white solid." ] }

CAS RN

2567489-65-8

Product Name

tert-butyl (3S)-3-(ethylsulfamoyl)pyrrolidine-1-carboxylate

Molecular Formula

C11H22N2O4S

Molecular Weight

278.4

Purity

95

Origin of Product

United States

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